Cas no 1806762-01-5 (Ethyl 3-chloro-6-(difluoromethyl)pyridine-2-carboxylate)
1806762-01-5 structure
Product Name:Ethyl 3-chloro-6-(difluoromethyl)pyridine-2-carboxylate
CAS No:1806762-01-5
MF:C9H8ClF2NO2
MW:235.615128517151
CID:4926403
Update Time:2023-08-22
Ethyl 3-chloro-6-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3-chloro-6-(difluoromethyl)pyridine-2-carboxylate
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- Inchi： 1S/C9H8ClF2NO2/c1-2-15-9(14)7-5(10)3-4-6(13-7)8(11)12/h3-4,8H,2H2,1H3
- InChI Key： GQFGCBVSYFBNLK-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(F)F)N=C1C(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 228
- XLogP3: 2.7
- Topological Polar Surface Area: 39.2
Ethyl 3-chloro-6-(difluoromethyl)pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023024596-250mg |
Ethyl 3-chloro-6-(difluoromethyl)pyridine-2-carboxylate |
1806762-01-5 | 97% | 250mg |
$727.60 | 2022-03-31 | |
| Alichem | A023024596-500mg |
Ethyl 3-chloro-6-(difluoromethyl)pyridine-2-carboxylate |
1806762-01-5 | 97% | 500mg |
$1,029.00 | 2022-03-31 | |
| Alichem | A023024596-1g |
Ethyl 3-chloro-6-(difluoromethyl)pyridine-2-carboxylate |
1806762-01-5 | 97% | 1g |
$1,612.80 | 2022-03-31 |
Ethyl 3-chloro-6-(difluoromethyl)pyridine-2-carboxylate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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